N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[(2-chloro-4-nitrophenyl)carbamothioyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C16H14ClN3O5S/c1-24-13-6-3-9(7-14(13)25-2)15(21)19-16(26)18-12-5-4-10(20(22)23)8-11(12)17/h3-8H,1-2H3,(H2,18,19,21,26)
• InChI Key: BFOXOEWFONSJEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl)OC
• Molecular Formula: C16H14ClN3O5S
• Molecular Weight: 395.8 g/mol

Description

N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide, commonly known as CNP-SSM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. CNP-SSM is a thiol-reactive compound that selectively targets cysteine residues in proteins, making it a valuable tool for studying protein function and regulation.

Mechanism of Action

CNP-SSM selectively targets cysteine residues in proteins through a thiol-disulfide exchange reaction. The compound reacts with the thiol group of cysteine residues to form a covalent adduct, which can be detected and quantified using various analytical techniques. This allows researchers to study the function and regulation of cysteine-containing proteins in a more precise and controlled manner.
Biochemical and Physiological Effects:
CNP-SSM has been shown to have a variety of biochemical and physiological effects on cells and tissues. It has been found to modulate the activity of various enzymes, including kinases and phosphatases, and to affect the redox state of cells. CNP-SSM has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using CNP-SSM in lab experiments is its high selectivity for cysteine residues in proteins. This allows researchers to study the function and regulation of cysteine-containing proteins in a more precise and controlled manner. However, one limitation of using CNP-SSM is that it can react with other thiol-containing molecules in cells and tissues, which can lead to non-specific effects.

Future Directions

There are many potential future directions for research involving CNP-SSM. One area of interest is the development of new methods for detecting and quantifying CNP-SSM adducts in cells and tissues. Another area of interest is the use of CNP-SSM as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of CNP-SSM on cells and tissues.

Scientific Research Applications

CNP-SSM has been extensively used in scientific research to study the function and regulation of proteins that contain cysteine residues. It is particularly useful in studying redox-sensitive proteins, which play a crucial role in many cellular processes. CNP-SSM has also been used to study the role of cysteine residues in protein-protein interactions and enzyme catalysis.